Cas no 1220422-00-3 (methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate)

• Product Name: methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate
• CAS No: 1220422-00-3
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD27959298
• CID: 5296125
• PubChem ID: 57513254
• Update Time: 2026-03-10

methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
• Z1862015469
• Methyl5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-bromo-1,2-dihydro-1-methyl-2-oxo-, methyl ester
• methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate

• MDL： MFCD27959298
• Inchi： 1S/C8H8BrNO3/c1-10-4-5(9)3-6(7(10)11)8(12)13-2/h3-4H,1-2H3
• InChI Key： ZOTAJZWTPXSWNG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(N(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate

Methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate (CAS No: 1220422-00-3) - A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate, identified by its CAS number 1220422-00-3, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural configuration that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and carboxylate functional groups provides a rich chemical handle for further modifications, enabling the development of novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine ring substituted with a methyl group at the 1-position, an oxo group at the 2-position, and a bromine atom at the 5-position, along with a methyl ester at the 3-position, contributes to its reactivity and utility. This specific arrangement allows for diverse chemical transformations, including nucleophilic substitution, condensation reactions, and coupling processes, which are fundamental in drug discovery and development.

In recent years, there has been a growing interest in exploring the applications of 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate in the synthesis of small molecule drugs. Its structural features make it an excellent precursor for constructing complex pharmacophores. For instance, researchers have leveraged its brominated pyridine core to develop inhibitors targeting various biological pathways. The methyl ester group can be easily hydrolyzed to yield a free carboxylic acid, which can then be further functionalized to introduce additional pharmacological properties.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in diseases such as cancer. By modifying the pyridine scaffold of methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate, scientists have been able to design molecules that selectively inhibit specific kinases. These inhibitors have shown potential in preclinical studies and are being evaluated for their efficacy in treating various types of cancer.

The bromine atom at the 5-position of the pyridine ring is particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups onto the pyridine core, expanding the structural diversity of potential drug candidates. Such modifications can enhance binding affinity to biological targets and improve pharmacokinetic properties.

Additionally, the oxo group at the 2-position influences the electronic properties of the molecule, making it more susceptible to nucleophilic attack. This characteristic has been exploited in designing molecules that require specific stereochemical arrangements for optimal biological activity. For example, chiral auxiliaries or catalysts can be introduced during synthesis to achieve enantiomerically pure compounds, which are often essential for therapeutic efficacy.

The carboxylate ester group at the 3-position provides another avenue for chemical modification. It can be converted into various functional groups, such as amides or acids, through hydrolysis or transesterification reactions. These derivatives have been explored for their potential as prodrugs or as intermediates in peptide mimetics.

Recent advancements in synthetic methodologies have further enhanced the utility of methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate. For instance, flow chemistry techniques have enabled more efficient and scalable synthesis of this compound, reducing reaction times and improving yields. This has made it more accessible for industrial applications in pharmaceutical manufacturing.

The compound's role extends beyond kinase inhibitors. It has also been utilized in developing antiviral agents. The pyridine scaffold is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and proteins. By incorporating modifications inspired by methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate, researchers have identified novel compounds that exhibit inhibitory activity against viruses such as HIV and hepatitis C.

In conclusion, methyl 5-bromo-1-methyl-2-oxo-pyridine-3-carboxylate (CAS No: 1220422-00-3) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable a wide range of chemical transformations, making it indispensable for developing new therapeutic agents targeting various diseases. The ongoing research into its applications underscores its importance in advancing drug discovery and development efforts worldwide.